Cas no 1805270-30-7 (6-Amino-2-bromonicotinonitrile)

• Product Name: 6-Amino-2-bromonicotinonitrile
• CAS No: 1805270-30-7
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 4769500
• PubChem ID: 124081908
• Update Time: 2026-02-26

6-Amino-2-bromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-bromonicotinonitrile
• EN300-7473375
• MFCD28715183
• CS-0527941
• BS-52738
• 6-amino-2-bromopyridine-3-carbonitrile
• E75216
• SY310737
• 1805270-30-7
• 6-Amino-2-bromonicotinonitrile

• Inchi： 1S/C6H4BrN3/c7-6-4(3-8)1-2-5(9)10-6/h1-2H,(H2,9,10)
• InChI Key： LPXYUBLILWKLDP-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(N)=N1

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Amino-2-bromonicotinonitrile

Introduction to 6-Amino-2-bromonicotinonitrile (CAS No. 1805270-30-7)

6-Amino-2-bromonicotinonitrile, identified by its Chemical Abstracts Service (CAS) number 1805270-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the nicotinamide derivatives family, which is well-known for its diverse biological activities and potential applications in drug development. The presence of both amino and bromine substituents in its molecular structure makes it a versatile intermediate, facilitating various synthetic pathways in medicinal chemistry.

The structural framework of 6-Amino-2-bromonicotinonitrile consists of a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is functionalized with a nitrile group at the 3-position and an amino group at the 6-position, while a bromine atom is attached at the 2-position. This particular arrangement of functional groups imparts unique reactivity, making the compound a valuable building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in nicotinamide derivatives due to their potential therapeutic effects. 6-Amino-2-bromonicotinonitrile has been explored as a precursor in the synthesis of various bioactive compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Its ability to undergo nucleophilic substitution reactions at the bromine atom allows for easy introduction of additional functional groups, enabling chemists to tailor molecular structures for specific biological targets.

One of the most compelling aspects of 6-Amino-2-bromonicotinonitrile is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design molecules that interact with biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity by binding to specific pockets on target proteins. This has opened up new avenues for drug discovery and development.

The nitrile group in 6-Amino-2-bromonicotinonitrile is particularly noteworthy, as it can be further functionalized into carboxamides or amides through hydrolysis or reduction reactions. These transformations yield compounds with enhanced solubility and bioavailability, which are critical factors for pharmaceutical applications. Additionally, the bromine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules.

Recent advancements in synthetic methodologies have further enhanced the utility of 6-Amino-2-bromonicotinonitrile. For example, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the molecule, allowing for rapid diversification of the chemical library. These techniques have been instrumental in accelerating drug discovery pipelines and identifying lead compounds with promising pharmacological profiles.

The pharmaceutical industry has taken note of these developments and has incorporated 6-Amino-2-bromonicotinonitrile into several research programs aimed at developing next-generation therapeutics. Its versatility as an intermediate has allowed researchers to explore diverse chemical scaffolds without compromising on structural integrity or biological activity. This flexibility is particularly valuable when designing molecules that must navigate complex biological systems while maintaining efficacy.

In addition to its pharmaceutical applications, 6-Amino-2-bromonicotinonitrile has found utility in materials science and agrochemical research. Its ability to serve as a precursor for heterocyclic compounds makes it a valuable asset in developing novel materials with tailored properties. For instance, derivatives of this compound have been investigated for their potential use in organic electronics and liquid crystal displays due to their electronic characteristics and thermal stability.

The synthesis of 6-Amino-2-bromonicotinonitrile itself is an intriguing process that highlights the ingenuity of modern synthetic chemistry. Typically, it involves multi-step reactions starting from commercially available pyridine derivatives. The introduction of the amino group at the 6-position can be achieved through reductive amination or direct substitution reactions, while bromination at the 2-position is commonly performed using brominating agents under controlled conditions. The nitrile group is often incorporated via cyanation reactions or from cyanoacetic acid derivatives.

Quality control and characterization of 6-Amino-2-bromonicotinonitrile are critical steps to ensure its suitability for downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These methods provide detailed insights into the molecular structure and help identify any impurities that could affect reaction outcomes or biological activity.

The future prospects for 6-Amino-2-bromonicotinonitrile are bright, with ongoing research exploring new synthetic routes and expanding its applications across multiple domains. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this compound. By leveraging its unique structural features and reactivity patterns, scientists are poised to discover innovative solutions to some of today's most pressing challenges in medicine and materials science.